Cas no 725746-36-1 ()

• CAS No: 725746-36-1
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 6701045
• PubChem ID: 11241406
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C12H11NO3/c14-11-8-4-5-9-13(11)12(15)16-10-6-2-1-3-7-10/h1-4,6-8H,5,9H2
• InChI Key： RHUOLCHHYGJYHV-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C(N1C(C=CCC1)=O)=O

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds